dicobalt titanium tetraoxide

Specification

• CAS No.: 12017-38-8
• Molecular Formula: Co2O4Ti+2
• Molecular Weight: 229.731

Introduction

Chemical Composition and Structural Characteristics

Chemical Formula and Elemental Composition

Dicobalt titanium tetraoxide is represented by the chemical formula Co2TiO4. This formula indicates a composition of two cobalt atoms, one titanium atom, and four oxygen atoms per formula unit. The compound exhibits an inverse spinel structure that can be more precisely represented as Co(Co0.5Ti0.5)2O4, indicating the distribution of metal ions across different crystallographic sites.

The Inverse Spinel Structure

In Co2TiO4, Co2+ ions completely occupy the tetrahedral sites (A sites), while the octahedral sites (B sites) are shared equally between Co3+ and Ti3+ ions. Neutron diffraction studies have confirmed this distribution, showing occupancies of approximately 0.513 for titanium and 0.487 for cobalt in the octahedral sites. This arrangement can be represented as:

(Co2+)[Co3+0.5Ti3+0.5]2O4

where the parentheses () indicate tetrahedral coordination and the square brackets [] indicate octahedral coordination.

Synthesis Methods and Fabrication Techniques

DC Magnetron Sputtering

Thin films of Co2TiO4 can be fabricated using DC magnetron sputtering techniques. This process involves depositing cobalt-doped titanium dioxide on appropriate substrates like soda-lime glass under controlled conditions. The samples require subsequent annealing processes, typically at atmospheric pressure, to develop the desired structural and magnetic properties.

The annealing process plays a crucial role in the formation of cobalt oxide species with a spinel-like structure. Research has shown that annealing at elevated temperatures (approximately 873 K) for extended periods (e.g., 5 hours) in a reactive oxygen atmosphere facilitates the formation of the spinel structure and influences the morphological properties of the resulting thin films.

Post-Deposition Annealing Effects

Annealing processes significantly affect the structural properties of Co2TiO4 thin films. X-ray photoelectron spectroscopy (XPS) measurements have confirmed the presence of cobalt oxide species with a spinel-like arrangement after annealing. The post-annealing process also results in notable changes in the morphology of the thin films, enhancing their crystallinity and affecting grain size and distribution.

Physical and Chemical Properties

Crystallographic Properties

Neutron diffraction studies have provided detailed insights into the crystallographic properties of Co2TiO4. At room temperature, the compound maintains its F-centered cubic structure without any evidence of additional reflections that would indicate a loss of F-centering or d-glide planes. The structural refinements based on neutron diffraction data have yielded satisfactory residuals (RF = 0.043), confirming the accuracy of the structural model.

Electronic Structure

Co2TiO4 exhibits an electronic structure that can be represented as (Co2+)[Co3+Ti3+]O4, indicating the presence of different oxidation states for cobalt (+2 and +3) and the unusual oxidation state of +3 for titanium. This electronic configuration contributes to the compound's unique properties.

The presence of titanium in the trivalent state (Ti3+) rather than its more common tetravalent state (Ti4+) is particularly noteworthy. Neutron diffraction studies have affirmed this unusual oxidation state of titanium ions in Co2TiO4 when prepared in air.

Magnetic Properties

One of the most significant properties of Co2TiO4 is its ferromagnetic behavior at room temperature. Magnetic characterization using Physical Property Measurement System (PPMS) has confirmed this ferromagnetic nature. The compound's magnetic properties are influenced by its spinel structure and the distribution of different metal ions across tetrahedral and octahedral sites.

Characterization Techniques

Neutron Diffraction

Neutron diffraction has been a primary technique for investigating the structural properties of Co2TiO4. Both powder and single-crystal neutron diffraction methods have been employed to determine the detailed crystal structure, including the occupancies of different metal ions at tetrahedral and octahedral sites.

The vastly different scattering lengths of titanium and cobalt atoms allow for accurate determination of their occupancies in the crystal structure. Neutron diffraction experiments have typically collected reflections in the 2θ range from 5.3 to 48.6°, providing comprehensive structural information.

X-ray Photoelectron Spectroscopy (XPS)

XPS analysis has been instrumental in determining the oxidation states of metal ions in Co2TiO4. This technique has confirmed the presence of both Co2+ and Co3+ ions, as well as the trivalent state of titanium (Ti3+).

The XPS spectra typically show characteristic peaks and satellite features that are associated with the formation of cobalt oxide with a spinel structure. For example, satellite peaks around 697 eV and 638 eV have been associated with the formation of Co3O4 in a spinel structure.

Morphological Characterization

AFM measurements have allowed for the determination of root mean square roughness (RMS) values, which typically range from about 15.68 nm to 16.73 nm depending on the annealing conditions.

Comparative Analysis with Similar Compounds

Comparison with Co2SnO4

In Co2TiO4, oxygen ions are linked with different electronic states of cobalt and titanium ions, resulting in shifts in peak positions in XPS spectra due to electronegativity effects. In contrast, in Co2SnO4, oxygen ions are bonded with only divalent cobalt ions at both tetrahedral and octahedral sites, along with tetravalent tin ions, resulting in a smaller role for electronegativity.

Comparison with TiO2

While titanium dioxide (TiO2) is a widely studied compound that exists in three polymorphic phases (rutile, anatase, and brookite), Co2TiO4 represents a more complex system due to the incorporation of cobalt and the resulting spinel structure. In TiO2, titanium exists in the +4 oxidation state, whereas in Co2TiO4, it exists in the less common +3 state.

The crystal structures also differ significantly: TiO2 polymorphs assemble as octahedra where six oxygen anions are shared by three titanium (IV) cations, while Co2TiO4 adopts an inverse spinel structure with specific distributions of metal ions across tetrahedral and octahedral sites.

Applications and Technological Significance

Spintronics Applications

The ferromagnetic behavior of Co2TiO4 at room temperature makes it potentially valuable for spintronics applications, where both the spin and charge of electrons are manipulated to achieve desired electronic functionalities. The compound's magnetic properties, combined with its semiconductor characteristics, position it as a promising material for spin-based electronic devices.

Energy Conversion

Co2TiO4 has been identified as potentially useful in energy conversion applications, particularly from sunlight. The compound's electronic properties and band structure make it a candidate for photocatalytic and photovoltaic applications, where efficient conversion of solar energy is desired.

Recent Research Developments

Recent research has focused on the detailed characterization of Co2TiO4, particularly using neutron diffraction and XPS techniques to elucidate its structural and electronic properties. Studies have confirmed the inverse spinel structure and the unusual oxidation state of titanium (+3) in this compound.

Investigations into the magnetic properties of Co2TiO4 have confirmed its ferromagnetic behavior at room temperature, enhancing its potential for various technological applications. Additionally, research has explored the effects of synthesis conditions, particularly annealing processes, on the structural, morphological, and magnetic properties of Co2TiO4 thin films.